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Compound of Interest

Compound Name: 5-Chloro-2,4-difluorobenzonitrile

Cat. No.: B117424 Get Quote

This guide provides a detailed overview of the molecular structure and properties of 5-Chloro-
2,4-difluorobenzonitrile, a key intermediate in the synthesis of pharmaceuticals and

agrochemicals.

Molecular and Physicochemical Properties
5-Chloro-2,4-difluorobenzonitrile is an organic compound that plays a significant role as a

building block in the development of more complex molecules.[1] Its chemical properties are

summarized in the table below.

Property Value

Molecular Formula C₇H₂ClF₂N[2][3]

Molecular Weight 173.55 g/mol [2][3][4]

CAS Number 146780-26-9[2]

Appearance Colorless to pale yellow crystalline solid[4]

Melting Point 48-50 °C[4]

Boiling Point 205.1 ± 35.0 °C (Predicted)[4]

Density 1.43 ± 0.1 g/cm³ (Predicted)[4]
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Molecular Structure
The structure of 5-Chloro-2,4-difluorobenzonitrile is characterized by a benzene ring

substituted with a nitrile group, a chlorine atom, and two fluorine atoms at specific positions.

This arrangement of functional groups imparts unique reactivity to the molecule, making it a

versatile intermediate in organic synthesis.

C

C

C

C

CF C

H

C

F

Cl

H

N

Click to download full resolution via product page

Caption: Molecular structure of 5-Chloro-2,4-difluorobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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